(Z)-2-((E)-3-(2-methoxyphenyl)allylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate

• IUPAC Name: [(2Z)-2-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C21H19NO5/c1-22(2)21(24)26-15-11-12-16-19(13-15)27-18(20(16)23)10-6-8-14-7-4-5-9-17(14)25-3/h4-13H,1-3H3/b8-6+,18-10-
• InChI Key: AEEGMAALJWKTOQ-FHTUUITISA-N
• Canonical SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC=CC3=CC=CC=C3OC)O2
• Isomeric SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C=C/C3=CC=CC=C3OC)/O2
• Molecular Formula: C21H19NO5
• Molecular Weight: 365.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a fused ring system. The benzofuran ring system is aromatic, which would contribute to the stability of the molecule. The methoxy group and the dimethylcarbamate group would likely have an impact on the polarity and reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the benzofuran ring and the methoxy group could impact its solubility, while the carbamate group could influence its reactivity.

Scientific Research Applications

Asymmetric Hydrogenation Catalyst

. The chiral environment it can provide is crucial for producing optically active substances, which are important in pharmaceuticals and fine chemicals.

Organic Synthesis Intermediate

. It might be involved in the construction of heterocycles, which are rings containing at least two different elements as members of its ring(s).

Material Chemistry

. Its molecular structure could be key in forming metal–organic frameworks (MOFs) or covalent organic frameworks (COFs).

Chemosensors

. These are devices that convert a chemical substance quantity to an analytically useful signal.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, and is typically discussed in the context of drug molecules. Without specific information, it’s not possible to provide a mechanism of action for this compound.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its reactivity, studying its physical and chemical properties, and potentially exploring its biological activity if relevant.